Cas no 198422-71-8 (Carbamic acid, [(1S,2S)-2-hydroxycyclopentyl]-, phenylmethyl ester)

• Product Name: Carbamic acid, [(1S,2S)-2-hydroxycyclopentyl]-, phenylmethyl ester
• CAS No: 198422-71-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 3875596
• PubChem ID: 11075389
• Update Time: 2025-06-27

Carbamic acid, [(1S,2S)-2-hydroxycyclopentyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S,2S)-2-hydroxycyclopentyl]-, phenylmethyl ester
• Carbamic acid, N-[(1S,2S)-2-hydroxycyclopentyl]-, phenylmethyl ester
• 198422-71-8
• NPXGDPYTWXXJKU-RYUDHWBXSA-N
• benzyl [(1S,2S)-2-hydroxycyclopentyl]carbamate
• EN300-7247461
• SCHEMBL2848375
• benzyl N-[(1S,2S)-2-hydroxycyclopentyl]carbamate

• Inchi： 1S/C13H17NO3/c15-12-8-4-7-11(12)14-13(16)17-9-10-5-2-1-3-6-10/h1-3,5-6,11-12,15H,4,7-9H2,(H,14,16)/t11-,12-/m0/s1
• InChI Key： NPXGDPYTWXXJKU-RYUDHWBXSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@H]1CCC[C@@H]1O

Computed Properties

• Exact Mass: 235.12084340Da
• Monoisotopic Mass: 235.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Additional information on Carbamic acid, [(1S,2S)-2-hydroxycyclopentyl]-, phenylmethyl ester

Carbamic acid, [(1S,2S)-2-hydroxycyclopentyl]-, phenylmethyl ester and its Applications in Modern Chemical Biology

Carbamic acid, [(1S,2S)-2-hydroxycyclopentyl]-, phenylmethyl ester, identified by its CAS number 198422-71-8, represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and molecular recognition. The stereochemistry of the cyclopentyl ring, specifically the (1S,2S) configuration, plays a crucial role in determining its biological activity and interaction with target molecules.

The< strong>phenylmethyl ester moiety in this compound contributes to its stability and solubility, making it a valuable intermediate in synthetic chemistry. The presence of a hydroxyl group at the 2-position of the cyclopentyl ring introduces a site for further functionalization, enabling the development of more complex derivatives with tailored properties. These structural attributes have positioned this compound as a versatile building block for the synthesis of novel bioactive molecules.

In recent years, there has been growing interest in the development of chiral compounds for use in pharmaceuticals due to their enhanced specificity and efficacy. The< strong>(1S,2S)-configuration of Carbamic acid, [(1S,2S)-2-hydroxycyclopentyl]-, phenylmethyl ester, makes it an attractive candidate for studying stereoselective interactions in biological systems. Research has demonstrated that the stereochemistry of a molecule can significantly influence its binding affinity and pharmacological effects. This compound has been explored in various preclinical studies to evaluate its potential as a chiral ligand or intermediate in drug design.

The< strong>CAS number 198422-71-8 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and industrial applications. The systematic naming convention ensures clarity and precision in communication among researchers and manufacturers. This compound's molecular structure has been studied using advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography, which have provided valuable insights into its conformational dynamics and electronic properties.

One of the most compelling aspects of Carbamic acid, [(1S,2S)-2-hydroxycyclopentyl]-, phenylmethyl ester is its potential application in the synthesis of enzyme inhibitors. Enzymes are critical biological catalysts that regulate numerous metabolic pathways. By designing molecules that specifically interact with enzyme active sites, researchers can modulate these pathways to treat various diseases. The< strong>hydroxycyclopentyl group in this compound offers a unique scaffold for developing selective inhibitors that target specific enzymatic activities. Preliminary studies have shown promising results in inhibiting certain kinases and proteases, which are implicated in inflammatory responses and cancer progression.

The< strong>phenylmethyl ester moiety also contributes to the compound's potential as an anti-inflammatory agent. Inflammation is a complex biological process involving multiple signaling pathways and cellular responses. By targeting key inflammatory mediators, compounds like Carbamic acid can help alleviate symptoms associated with chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Recent research has highlighted the importance of stereochemistry in modulating inflammatory responses, further supporting the value of this compound in therapeutic applications.

Beyond its pharmaceutical applications, Carbamic acid has shown promise in materials science and nanotechnology. The unique structural features of this compound make it suitable for use as a building block in the design of supramolecular assemblies and functional materials. Researchers have explored its potential as a ligand for metal-organic frameworks (MOFs) and as a component in self-assembling structures. These materials have applications ranging from gas storage to catalysis and sensors.

The< strong>CAS number 198422-71-8 continues to be referenced in academic publications and patents due to its significance as a chemical intermediate. Its availability from specialized chemical suppliers ensures that researchers can access high-quality samples for their studies. The systematic naming helps avoid confusion with other compounds that may share similar names but differ significantly in structure or properties.

In conclusion, Carbamic acid,< [(1S,2S)-2-hydroxycyclopentyl]-, phenylmethyl ester (CAS no 198422-71-8), is a multifaceted compound with diverse applications across chemical biology and pharmaceutical research. Its unique stereochemistry and structural features make it an invaluable tool for developing novel bioactive molecules. As research continues to uncover new therapeutic targets and materials science applications,< strong>Carbamic acid, [(1S,2S)-2-hydroxycyclopentyl]-phenylmethyl ester will undoubtedly play an increasingly important role in advancing scientific knowledge and innovation.